LM985
LM985
LM 985 is a flavone acetic acid ester.
Brand Name:
Vulcanchem
CAS No.:
87626-56-0
VCID:
VC0533390
InChI:
InChI=1S/C23H25NO4/c1-3-24(4-2)13-14-27-22(26)15-18-11-8-12-19-20(25)16-21(28-23(18)19)17-9-6-5-7-10-17/h5-12,16H,3-4,13-15H2,1-2H3
SMILES:
CCN(CC)CCOC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CC=C3
Molecular Formula:
C23H25NO4
Molecular Weight:
379.4 g/mol
LM985
CAS No.: 87626-56-0
Cat. No.: VC0533390
Molecular Formula: C23H25NO4
Molecular Weight: 379.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | LM 985 is a flavone acetic acid ester. |
|---|---|
| CAS No. | 87626-56-0 |
| Molecular Formula | C23H25NO4 |
| Molecular Weight | 379.4 g/mol |
| IUPAC Name | 2-(diethylamino)ethyl 2-(4-oxo-2-phenylchromen-8-yl)acetate |
| Standard InChI | InChI=1S/C23H25NO4/c1-3-24(4-2)13-14-27-22(26)15-18-11-8-12-19-20(25)16-21(28-23(18)19)17-9-6-5-7-10-17/h5-12,16H,3-4,13-15H2,1-2H3 |
| Standard InChI Key | ZMLZQKCBYPEYMG-UHFFFAOYSA-N |
| SMILES | CCN(CC)CCOC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CC=C3 |
| Canonical SMILES | CCN(CC)CCOC(=O)CC1=C2C(=CC=C1)C(=O)C=C(O2)C3=CC=CC=C3 |
| Appearance | Solid powder |
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